Cas no 921865-55-6 (N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide)

• Product Name: N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide
• CAS No: 921865-55-6
• MF: C₁₂H₁₃N₃O₃S
• MW: 279.314921140671
• CID: 6205714
• PubChem ID: 41227116
• Update Time: 2025-08-05

N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide
• 921865-55-6
• N-[4-[2-(ethylamino)-2-oxoethyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• AKOS024628324
• F2202-0957
• N-(4-(2-(ethylamino)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide
• N-{4-[(ethylcarbamoyl)methyl]-1,3-thiazol-2-yl}furan-2-carboxamide

• Inchi： 1S/C12H13N3O3S/c1-2-13-10(16)6-8-7-19-12(14-8)15-11(17)9-4-3-5-18-9/h3-5,7H,2,6H2,1H3,(H,13,16)(H,14,15,17)
• InChI Key： VAJRDSUTPRSCSC-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC)=O)N=C1NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 279.06776246g/mol
• Monoisotopic Mass: 279.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 113Ų

Additional information on N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide

Introduction to N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide (CAS No. 921865-55-6)

N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 921865-55-6, belongs to a class of molecules that often exhibit promising pharmacological effects. The presence of both thiazole and furan moieties in its structure contributes to its complex and versatile chemical behavior, making it a subject of intense study in medicinal chemistry.

The thiazole ring is a well-known pharmacophore in drug discovery, frequently found in a wide range of bioactive molecules. Its stability and ability to engage in hydrogen bonding make it an ideal scaffold for designing new therapeutic agents. In contrast, the furan moiety adds another layer of complexity, enabling diverse interactions with biological targets. The combination of these two heterocycles in N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide suggests that it may possess multiple points of interaction with biological systems, potentially enhancing its efficacy.

The ethylcarbamoyl group at the 4-position of the thiazole ring is another critical feature that influences the compound's chemical and biological properties. This group can modulate the electronic distribution of the molecule, affecting its reactivity and binding affinity. Additionally, the carboxamide functionality at the 2-position of the furan ring introduces a polar region that can interact with hydrophilic pockets on biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide may interact with various enzymes and receptors, including those involved in inflammatory pathways and cancer signaling. These findings align with recent experimental data demonstrating the anti-inflammatory and anticancer properties of related thiazole-furan derivatives.

In particular, studies have highlighted the compound's potential in modulating inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By targeting these pathways, N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide could offer a novel therapeutic approach for conditions characterized by excessive inflammation.

Furthermore, preliminary cell-based assays have indicated that this compound exhibits cytotoxic effects against certain cancer cell lines. The mechanisms underlying these effects appear to involve both direct targeting of cancer-specific pathways and indirect modulation of the tumor microenvironment. For instance, some studies suggest that thiazole-furan derivatives can induce apoptosis in cancer cells by activating stress signaling pathways such as p53-dependent apoptosis.

The synthesis of N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as multi-step organic synthesis combined with catalytic transformations have enabled researchers to construct the target molecule efficiently. Additionally, green chemistry principles have been increasingly applied to minimize waste and improve sustainability in the synthesis process.

One particularly noteworthy aspect of this compound's synthesis is its reliance on transition metal catalysis. Transition metals such as palladium and copper are often employed to facilitate key bond-forming reactions, including cross-coupling reactions that are essential for constructing the thiazole-furan core. These catalytic systems not only improve reaction efficiency but also enhance selectivity, reducing unwanted side products.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide exemplifies this trend by combining multiple pharmacophoric elements into a single molecular entity. Its potential applications span multiple therapeutic areas, including oncology, inflammation management, and neurodegenerative diseases.

Ongoing research is focused on optimizing the synthetic routes for this compound while exploring its full spectrum of biological activities. Preclinical studies are underway to evaluate its safety profile and pharmacokinetic properties in animal models. These studies will provide crucial data for determining whether N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide is suitable for further development into a clinical candidate.

The integration of computational modeling with experimental data has been instrumental in advancing our understanding of this compound's behavior. By leveraging machine learning algorithms and high-throughput screening techniques, researchers can rapidly identify promising derivatives with enhanced activity or improved properties. This interdisciplinary approach accelerates the drug discovery process and increases the likelihood of success in developing new therapeutics.

In conclusion, N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide (CAS No. 921865-55-6) represents a promising lead molecule with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and optimize its synthetic preparation, this compound may emerge as a valuable asset in addressing various diseases.